Cas no 221538-03-0 (tert-Butyl 3-Bromo-2-methylphenylcarbamate)

• Product name: tert-Butyl 3-Bromo-2-methylphenylcarbamate
• CAS No: 221538-03-0
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• MDL: MFCD11975627
• CID: 4769577
• PubChem ID: 10636920

tert-Butyl 3-Bromo-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-2-methyl-phenyl)-carbamic acid tert-butyl ester
• tert-butyl N-(3-bromo-2-methylphenyl)carbamate
• tert-butyl 3-bromo-2-methylphenylcarbamate
• 4574AJ
• NE63144
• SB35526
• 3-Bromo-N-(tert-butoxycarbonyl)-2-methylaniline
• (3-Bromo-2-methyl-phenyl)-carbamic acid t-butyl ester
• (3-Bromo-2-methyl-phenyl)-carbamic acid tert-butyl ester, AldrichCPR
• MFCD11975627
• WIA53803
• 3-Bromo-N-Boc-2-methylaniline
• 221538-03-0
• SY317607
• (3-Bromo-2-methyl-phenyl)-carbamicacidtert-butylester
• D80398
• EN300-3550224
• BS-16010
• AKOS037648907
• CS-0162603
• tert-Butyl 3-Bromo-2-methylphenylcarbamate

• MDL： MFCD11975627
• Inchi： 1S/C12H16BrNO2/c1-8-9(13)6-5-7-10(8)14-11(15)16-12(2,3)4/h5-7H,1-4H3,(H,14,15)
• InChI Key： LZTCPTKWYOCEMZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.03644g/mol
• Monoisotopic Mass: 285.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 3.5

tert-Butyl 3-Bromo-2-methylphenylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)